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Compound of Interest

Compound Name: Tiafenacil

Cat. No.: B1428544 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like Tiafenacil is paramount. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to foster a secure

laboratory environment.

Personal Protective Equipment (PPE)
When handling Tiafenacil, applicators and other handlers must wear the following personal

protective equipment to minimize exposure and ensure safety[1][2]:

Hand Protection: Waterproof gloves are required.[1][2] For enhanced protection, consider

wearing a light pair of disposable gloves underneath the outer chemical-resistant gloves.[3]

Body Protection: A long-sleeved shirt and long pants are mandatory. For tasks with a risk of

splashing, a chemical-resistant apron is recommended.

Eye Protection: Protective eyewear, such as safety glasses with side-shields or goggles, is

necessary to prevent eye contact.

Footwear: Shoes plus socks are required as minimum footwear. In areas with a risk of spills,

chemical-resistant boots should be worn.

Respiratory Protection: While not always mandatory, a suitable respirator should be used if

dust or aerosols are generated or if working in an area with inadequate ventilation.
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Toxicity Data
The following table summarizes the available acute toxicity data for Tiafenacil. It is important to

note that Tiafenacil has low levels of acute toxicity through oral, dermal, and inhalation routes.

Toxicity Data Value Species

Acute Oral LD50 > 5,000 mg/kg Rat

Acute Dermal LD50 > 2,000 mg/kg Rabbit

Acute Inhalation LC50 > 5.28 mg/L air Rat

Australian Acceptable Daily

Intake (ADI)
0.004 mg/kg/day Human

Source: Nufarm, Regulations.gov

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of

Tiafenacil in a laboratory setting, from preparation to disposal.
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Preparation

Handling

Post-Experiment & Decontamination

Waste Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh/measure Tiafenacil in a ventilated hood

Prepare solution or mixture as per protocol

Perform experiment

Decontaminate work surfaces and equipment

Remove and wash PPE

Wash hands thoroughly

Dispose of waste in a designated, approved waste container

Dispose of contaminated disposables

Click to download full resolution via product page

Caption: Workflow for the safe laboratory handling of Tiafenacil.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1428544?utm_src=pdf-body-img
https://www.benchchem.com/product/b1428544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of Tiafenacil and any contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Product Disposal: Waste resulting from the use of this product should be disposed of on-site

or at an approved waste disposal facility. Do not contaminate water, food, or feed by

disposal.

Contaminated PPE: Discard clothing and other absorbent materials that have been drenched

or heavily contaminated with this product's concentrate. Do not reuse them.

Container Disposal: Nonrefillable containers should not be reused. Completely empty the

liner by shaking and tapping the sides and bottom to loosen clinging particles before

disposing of it in a sanitary landfill or by incineration if allowed by state and local authorities.

Emergency Procedures
In the event of an emergency, follow these first-aid measures and seek immediate medical

attention:

If Swallowed: Call a poison control center or doctor immediately for treatment advice. Have

the person sip a glass of water if able to swallow. Do not induce vomiting unless told to do so

by the poison control center or doctor. Do not give anything to an unconscious person.

For 24-Hour Medical Emergency Assistance: Call 1-888-484-7546.

For Chemical Emergency (Spill, Leak, Fire, or Accident): Call CHEMTREC at 1-800-424-

9300.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Tiafenacil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1428544#personal-protective-equipment-for-
handling-tiafenacil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://downloads.regulations.gov/EPA-HQ-OPP-2019-0413-0007/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2019-0413-0008/content.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://www.benchchem.com/product/b1428544#personal-protective-equipment-for-handling-tiafenacil
https://www.benchchem.com/product/b1428544#personal-protective-equipment-for-handling-tiafenacil
https://www.benchchem.com/product/b1428544#personal-protective-equipment-for-handling-tiafenacil
https://www.benchchem.com/product/b1428544#personal-protective-equipment-for-handling-tiafenacil
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1428544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

